Cas no 1248246-52-7 (2-(pyrimidin-4-yloxy)ethan-1-amine)

• Product Name: 2-(pyrimidin-4-yloxy)ethan-1-amine
• CAS No: 1248246-52-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 6175880
• PubChem ID: 62347569
• Update Time: 2025-10-29

2-(pyrimidin-4-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-4-yloxy)ethan-1-amine
• 2-(Pyrimidin-4-yloxy)ethanamine
• 1248246-52-7
• CS-0286811
• EN300-1847057
• AKOS011632589
• SCHEMBL19732852

• Inchi： 1S/C6H9N3O/c7-2-4-10-6-1-3-8-5-9-6/h1,3,5H,2,4,7H2
• InChI Key： KRTFZJAVEOONQI-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)CCN

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61Ų

Additional information on 2-(pyrimidin-4-yloxy)ethan-1-amine

2-(Pyrimidin-4-yloxy)ethan-1-amine: A Comprehensive Overview

2-(Pyrimidin-4-yloxy)ethan-1-amine, also known by its CAS number 1248246-52-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. The compound consists of a pyrimidine ring, an ether linkage, and an amine group, making it a versatile building block for various chemical reactions.

The pyrimidine ring is a heterocyclic aromatic compound that plays a crucial role in many biological processes. In 2-(pyrimidin-4-yloxy)ethan-1-amine, the pyrimidine ring is substituted at the 4-position with an oxyethylamine group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its interactions with biological systems. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic and pharmacodynamic profiles of drugs.

One of the key areas of research involving 1248246-52-7 is its role as a potential therapeutic agent. The compound has been investigated for its ability to inhibit certain enzymes and receptors, which are implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that 2-(pyrimidin-4-yloxy)ethan-1-amine may act as a modulator of kinase activity, a class of enzymes that are often overactive in cancer cells.

The synthesis of 1248246-52-7 involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by the introduction of the ether linkage and the amine group through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of applications, 2-(pyrimidin-4-yloxy)ethan-1-amine has shown promise as a lead compound in drug design. Its ability to form hydrogen bonds and interact with hydrophobic pockets in protein structures makes it an attractive candidate for rational drug design strategies. Additionally, the compound has been used as an intermediate in the synthesis of more complex molecules with enhanced bioactivity.

Recent advancements in computational chemistry have further enhanced our understanding of 1248246-52-7's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These studies have been complemented by experimental assays that confirm the compound's bioactivity in vitro and in vivo models.

Looking ahead, the continued exploration of 1248246-52-7's properties is expected to yield new insights into its therapeutic potential. Researchers are particularly interested in exploring its efficacy in combination therapies and its safety profile for long-term use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic agents.

In summary, 1248246-52-7, or 2-(pyrimidin-4-yloxy)ethan-1-amino, is a compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a valuable tool for researchers across multiple disciplines.